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Compound of Interest

Compound Name: Propyl hexanoate

Cat. No.: B1201940 Get Quote

Introduction

Propyl hexanoate (CAS No. 626-77-7), also known as n-propyl hexanoate or propyl

caproate, is an organic ester with the molecular formula C9H18O2.[1][2] It is a colorless liquid

recognized for its characteristic fruity aroma, often described as resembling pineapple or

blackberry.[2][3] This property makes it a valuable compound in the flavor and fragrance

industries.[3] Additionally, its properties as a solvent for polar organic compounds lend it to

applications in chemical synthesis and various industrial formulations. Given its use in

laboratory and industrial settings, a thorough understanding of its safety profile and handling

precautions is essential for researchers, scientists, and drug development professionals. This

guide provides a comprehensive overview of the safety data, handling procedures, and

emergency responses related to propyl hexanoate.

Physical and Chemical Properties
Propyl hexanoate is a flammable liquid with low water solubility. Its key physical and chemical

properties are summarized below. This data is critical for designing safe experimental setups,

storage solutions, and emergency plans.
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Property Value Source(s)

Molecular Weight 158.24 g/mol

Appearance Clear, colorless liquid

Boiling Point 186 - 187 °C (367 - 369 °F)

Melting Point -68 to -69 °C (-90 to -92 °F)

Flash Point 52 °C (125.6 °F) - Closed Cup

Density 0.867 g/mL at 25 °C

Refractive Index n20/D 1.410 - 1.412

Water Solubility
Practically insoluble; Predicted:

0.39 g/L

Hazard Identification and Classification
Propyl hexanoate is classified as a flammable liquid. Adherence to safety protocols for

handling flammable materials is mandatory.

Hazard
Classification

Category
GHS Hazard
Statement

Signal Word Pictogram

Flammable

Liquids
Category 3

H226:

Flammable liquid

and vapor

Warning 🔥

Sources:

Toxicological Profile
While widely used as a flavoring agent and considered "Generally Recognized As Safe"

(GRAS) for this purpose by FEMA (Flavor and Extract Manufacturers Association),

comprehensive toxicological data is limited. Safety data sheets indicate that the chemical,

physical, and toxicological properties have not been thoroughly investigated.
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Toxicity Endpoint Result Source(s)

Acute Toxicity No data available

Skin Corrosion/Irritation No data available

Serious Eye Damage/Irritation No data available

Respiratory or Skin

Sensitization
No data available

Germ Cell Mutagenicity No data available

Carcinogenicity

Not identified as a carcinogen

by IARC, ACGIH, NTP, or

OSHA

Reproductive Toxicity No data available

Specific Target Organ Toxicity

(Single & Repeated Exposure)
No data available

Handling Precautions and Experimental Protocols
Safe handling of propyl hexanoate requires stringent controls to mitigate its primary hazard as

a flammable liquid. The following protocols are essential for minimizing risk in a laboratory or

industrial setting.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood

to avoid inhalation of vapors.

Use explosion-proof electrical, ventilating, and lighting equipment to prevent ignition.

An emergency eyewash station and safety shower must be readily accessible.

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles or a face shield conforming to

NIOSH (US) or EN 166 (EU) standards.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1201940?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber). Gloves should be

inspected before use and disposed of properly after handling. A lab coat or other protective

clothing is required to prevent skin exposure.

Respiratory Protection: If engineering controls are insufficient or for emergency situations,

use a full-face respirator with appropriate cartridges (e.g., type ABEK, EN 14387) or a self-

contained breathing apparatus (SCBA).

General Hygiene and Handling
Keep away from heat, sparks, open flames, and other ignition sources. "No Smoking"

policies must be strictly enforced.

Take precautionary measures against static discharge by grounding and bonding containers

and receiving equipment.

Use only non-sparking tools when handling the substance.

Avoid breathing vapors or mist.

Wash hands thoroughly after handling and before breaks.

Store in a cool, dry, and well-ventilated place in a tightly closed container.

Emergency Procedures
First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with plenty of water and shower if necessary. Wash with mild soap and water. Consult a

physician if irritation develops.

Eye Contact: Rinse cautiously with water for at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to do. Seek medical attention.
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Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse the mouth with water and consult a physician immediately.

Fire-Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon

dioxide for small fires. For large fires, apply water from a distance as a mist or spray to cool

containers; solid streams of water may be ineffective.

Specific Hazards: The substance is flammable. Vapors are heavier than air and can

accumulate in low areas, forming explosive mixtures with air. Vapors may travel to a source

of ignition and flash back. Containers may explode when heated.

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA).

Accidental Release Measures & Workflow
In the event of a spill, a systematic approach is crucial to ensure safety and minimize

environmental contamination. The workflow below outlines the necessary steps.
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Spill Occurs

Assess Situation
(Size, Ventilation, Ignition Sources)

Evacuate Non-Essential Personnel

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Remove All Ignition Sources
(Flames, Sparks, Hot Surfaces)

Ensure Adequate Ventilation

Contain Spill
(Use inert absorbent material like sand or earth)

Collect Absorbed Material
(Use non-sparking tools)

Place in a suitable, sealed container
for disposal

Decontaminate Area

Dispose of Waste
(Follow local regulations)

Click to download full resolution via product page

Figure 1: Workflow for Handling a Propyl Hexanoate Spill.
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Spill Response Protocol:

Immediate Actions: Upon a spill, immediately alert personnel in the area and remove all

sources of ignition.

Personal Protection: Don the appropriate personal protective equipment (PPE) as detailed in

Section 4.2.

Ventilation: Ensure the area is well-ventilated, but avoid actions that could create sparks.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

product to enter drains or waterways. Create a barrier around the spill using an inert, non-

combustible absorbent material such as sand, earth, or vermiculite.

Cleanup: Carefully collect the absorbed material using non-sparking tools and place it into a

suitable, closed, and properly labeled container for disposal.

Disposal: Dispose of the waste material at an approved waste disposal plant, following all

local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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